Cas no 39149-45-6 (N-(1-cyanopropyl)benzamide)

• Product Name: N-(1-cyanopropyl)benzamide
• CAS No: 39149-45-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 3049203
• PubChem ID: 4536051
• Update Time: 2025-04-23

N-(1-cyanopropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanopropyl)benzamide
• EN300-79183
• Z756355064
• SCHEMBL10661664
• CS-0261596
• 39149-45-6
• AKOS010353111
• PBA14945
• G32359

• Inchi： 1S/C11H12N2O/c1-2-10(8-12)13-11(14)9-6-4-3-5-7-9/h3-7,10H,2H2,1H3,(H,13,14)
• InChI Key： UAMIRZPPHTZDMI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC(C#N)CC

Computed Properties

• Exact Mass: 188.094963011Da
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.9Ų

N-(1-cyanopropyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1-cyanopropyl)benzamide

Introduction to N-(1-cyanopropyl)benzamide (CAS No. 39149-45-6)

N-(1-cyanopropyl)benzamide, a compound with the chemical formula C₁₁H₁₀N₂O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 39149-45-6, has garnered attention due to its structural properties and potential applications in drug development. The benzamide moiety and the cyanopropyl side chain contribute to its versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The benzamide functional group is well-known for its role in medicinal chemistry, often serving as a pharmacophore in various therapeutic agents. Its presence in N-(1-cyanopropyl)benzamide suggests potential interactions with biological targets, which is a critical factor in drug design. The cyanopropyl group, on the other hand, introduces a unique electronic and steric environment that can influence the compound's biological activity. This combination of structural features makes N-(1-cyanopropyl)benzamide an intriguing candidate for further investigation.

In recent years, there has been a growing interest in the development of novel benzamide derivatives as potential therapeutic agents. Research has shown that modifications to the benzamide core can significantly alter its pharmacological properties. For instance, studies have explored the use of N-(1-cyanopropyl)benzamide as a precursor in the synthesis of more complex molecules with enhanced biological activity. These studies highlight the importance of understanding the structural-activity relationships (SAR) of benzamide derivatives.

The synthesis of N-(1-cyanopropyl)benzamide involves several key steps that require careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of benzoic acid with 1-cyanopropanol under acidic conditions, followed by amide bond formation. This process underscores the importance of selecting appropriate reagents and catalysts to facilitate efficient transformations. Recent advancements in green chemistry have also influenced these synthetic strategies, promoting the use of environmentally friendly solvents and conditions.

The biological activity of N-(1-cyanopropyl)benzamide has been studied in various contexts, particularly in relation to its potential as an intermediate in drug discovery. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further development. However, more comprehensive research is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

One area of interest is the use of N-(1-cyanopropyl)benzamide in the development of small-molecule inhibitors for neurological disorders. The benzamide moiety is known to interact with various neurotransmitter systems, suggesting that derivatives like N-(1-cyanopropyl)benzamide could have applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its interaction with specific targets will be crucial in determining its feasibility as a therapeutic agent.

Another promising application lies in the field of anti-inflammatory drugs. Benzamide derivatives have shown potential as inhibitors of inflammatory pathways, particularly those involving cyclooxygenase (COX) enzymes. N-(1-cyanopropyl)benzamide could serve as a scaffold for designing new anti-inflammatory agents with improved efficacy and reduced side effects compared to existing treatments. This potential has spurred interest among researchers looking to develop novel therapeutics for chronic inflammatory diseases.

The chemical properties of N-(1-cyanopropyl)benzamide also make it a valuable tool in synthetic organic chemistry. Its reactivity allows for further functionalization, enabling the creation of more complex molecules with tailored properties. This versatility is particularly useful in library synthesis efforts aimed at discovering new bioactive compounds. By leveraging the structural features of N-(1-cyanopropyl)benzamide, chemists can explore diverse chemical space and identify novel lead compounds for drug development.

In conclusion, N-(1-cyanopropyl)benzamide (CAS No. 39149-45-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and biological relevance, make it an attractive molecule for further study. As research continues to uncover new applications and synthetic strategies, N-(1-cyanopropyl)benzamide is poised to play a crucial role in advancing our understanding of medicinal chemistry and drug design.